Cas no 1061755-74-5 (1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one)

1-{3,9-Diazaspiro[5.5]undecan-3-yl}ethan-1-one is a spirocyclic compound featuring a diazaspiro core structure, which confers unique steric and electronic properties. Its rigid bicyclic framework enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both tertiary amine and ketone functional groups allows for versatile reactivity, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules, including receptor modulators and enzyme inhibitors, due to its ability to impart conformational constraint. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its synthetic utility is further underscored by compatibility with a range of reaction conditions.
1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one structure
1061755-74-5 structure
Product Name:1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
CAS No:1061755-74-5
MF:C11H20N2O
MW:196.289302825928
MDL:MFCD13180656
CID:832222
Update Time:2025-10-14

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,9-diazaspiro[5.5]undec-3-yl)-
    • 1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE
    • 1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
    • MDL: MFCD13180656
    • Inchi: 1S/C11H20N2O/c1-10(14)13-8-4-11(5-9-13)2-6-12-7-3-11/h12H,2-9H2,1H3
    • InChI Key: IJAGJCNXGXEORG-UHFFFAOYSA-N
    • SMILES: C12(CCNCC1)CCN(C(=O)C)CC2

Computed Properties

  • Exact Mass: 196.15800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 32.34000
  • LogP: 1.26520

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Pricemore >>

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